Cas no 1449029-14-4 (2,4,6-Trichloro-8-(1-piperidinyl)-pyrimido5,4-dpyrimidine)
2,4,6-Trichloro-8-(1-piperidinyl)-pyrimido5,4-dpyrimidine Chemical and Physical Properties
Names and Identifiers
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- DipyridaMole Trichloro IMpurity
- Pyrimido[5,4-d]pyrimidine, 2,4,6-trichloro-8-(1-piperidinyl)-
- 2,4,6-Trichloro-8-(1-piperidinyl)-pyrimido[5,4-d]pyrimidine
- Trichloro Dipyridamole
- 2,4,6-Trichloro-8-(1-piperidinyl)-pyrimido5,4-dpyrimidine
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- Inchi: 1S/C11H10Cl3N5/c12-8-6-7(16-10(13)17-8)9(18-11(14)15-6)19-4-2-1-3-5-19/h1-5H2
- InChI Key: QDQQDLWAHQXESP-UHFFFAOYSA-N
- SMILES: C1(Cl)=NC(Cl)=C2N=C(Cl)N=C(N3CCCCC3)C2=N1
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 424.9±40.0 °C at 760 mmHg
- Flash Point: 210.8±27.3 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
2,4,6-Trichloro-8-(1-piperidinyl)-pyrimido5,4-dpyrimidine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,4,6-Trichloro-8-(1-piperidinyl)-pyrimido5,4-dpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T808500-25mg |
2,4,6-Trichloro-8-(1-piperidinyl)-pyrimido[5,4-d]pyrimidine |
1449029-14-4 | 25mg |
$ 219.00 | 2023-04-16 | ||
| TRC | T808500-50mg |
2,4,6-Trichloro-8-(1-piperidinyl)-pyrimido[5,4-d]pyrimidine |
1449029-14-4 | 50mg |
$ 402.00 | 2023-04-16 | ||
| TRC | T808500-100mg |
2,4,6-Trichloro-8-(1-piperidinyl)-pyrimido[5,4-d]pyrimidine |
1449029-14-4 | 100mg |
$ 800.00 | 2023-09-05 | ||
| TRC | T808500-250mg |
2,4,6-Trichloro-8-(1-piperidinyl)-pyrimido[5,4-d]pyrimidine |
1449029-14-4 | 250mg |
$ 1619.00 | 2023-04-16 |
2,4,6-Trichloro-8-(1-piperidinyl)-pyrimido5,4-dpyrimidine Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 2,4,6-Trichloro-8-(1-piperidinyl)-pyrimido5,4-dpyrimidine
Compound CAS No. 1449029-14-4: 2,4,6-Trichloro-8-(1-piperidinyl)-pyrimido[5,4-d]pyrimidine
Introduction
The compound CAS No. 1449029-14-4, also known as 2,4,6-Trichloro-8-(1-piperidinyl)-pyrimido[5,4-d]pyrimidine, is a highly specialized organic compound with a unique structure and potential applications in various fields. This compound has garnered significant attention due to its complex molecular architecture and promising properties. The name itself reflects its structural composition: the presence of three chlorine atoms at positions 2, 4, and 6; a piperidinyl group attached at position 8; and the pyrimido[5,4-d]pyrimidine framework.
Structural Analysis
The molecular structure of this compound is characterized by a pyrimido[5,4-d]pyrimidine backbone, which is a fused bicyclic system consisting of two pyrimidine rings. The substitution pattern includes three chlorine atoms at specific positions (2, 4, and 6), which likely imparts electronic effects that influence the compound's reactivity and stability. Additionally, the presence of a piperidinyl group at position 8 introduces a nitrogen-containing six-membered ring with potential for hydrogen bonding and other intermolecular interactions.
Synthesis and Characterization
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. Techniques such as Suzuki coupling or Stille coupling may be employed to form the necessary bonds within the molecule. The characterization of this compound typically involves spectroscopic methods like NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry), which provide detailed insights into its molecular structure.
Chemical Properties
The chemical properties of this compound are largely influenced by its functional groups and structural arrangement. The trichloro substitution pattern suggests that it may exhibit moderate to high lipophilicity due to the electron-withdrawing nature of chlorine atoms. The piperidinyl group contributes to the molecule's ability to engage in hydrogen bonding interactions, potentially enhancing its solubility in polar solvents.
Applications in Research
This compound has shown promise in various research domains due to its unique chemical properties. In pharmacology, it has been explored for its potential as a drug candidate targeting specific biological pathways. Recent studies have highlighted its activity against certain enzymes or receptors associated with diseases such as cancer or neurodegenerative disorders.
Environmental Considerations
In addition to its chemical properties and applications, understanding the environmental impact of this compound is crucial for responsible use. Assessments of its biodegradability and potential toxicity are essential steps in evaluating its suitability for large-scale applications or industrial processes.
Future Directions
The future of this compound lies in further exploration of its properties and applications. Ongoing research aims to uncover new functionalities or optimize existing ones through modifications to its structure or synthesis methods. Collaborative efforts between chemists, biologists, and engineers will be key to unlocking the full potential of CAS No. 1449029-14-4.
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